Cas no 1542445-44-2 (3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile
• CAS No: 1542445-44-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 5901710
• PubChem ID: 80110985
• Update Time: 2025-06-30

3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• β-Hydroxy-4-methoxy-1-naphthalenepropanenitrile
• 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile
• AKOS018672266
• 1542445-44-2
• EN300-1852485

• Inchi： 1S/C14H13NO2/c1-17-14-7-6-11(13(16)8-9-15)10-4-2-3-5-12(10)14/h2-7,13,16H,8H2,1H3
• InChI Key： QBMUDQPSCXKAMM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2C=CC=CC=21)OC)(O)CC#N

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile

Introduction to 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile (CAS No: 1542445-44-2) and Its Emerging Applications in Chemical Biology

3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile, identified by the chemical identifier CAS No: 1542445-44-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a combination of a hydroxyl group, a nitrile moiety, and an aromatic naphthalene ring substituted with a methoxy group, presents a versatile scaffold for the development of novel bioactive agents. The presence of these functional groups not only enhances its solubility and reactivity but also opens up diverse possibilities for interactions with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The nitrile group in 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile serves as a key pharmacophore, capable of undergoing various chemical transformations such as hydrolysis to form carboxylic acids or reduction to amides. These transformations can be strategically employed to modulate the bioactivity of the compound, enabling the design of derivatives with enhanced efficacy or selectivity. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which are critical for binding to biological targets with high affinity. The aromatic naphthalene ring further contributes to the compound's structural complexity, offering multiple sites for functionalization and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile and its potential biological targets. Studies have demonstrated that the compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational studies indicate that the molecule may bind to enzymes involved in metabolic pathways, potentially leading to applications in managing metabolic disorders.

The methoxy group on the naphthalene ring not only contributes to the lipophilicity of the compound but also serves as a handle for further derivatization. This allows chemists to fine-tune the physicochemical properties of 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile, optimizing it for specific biological applications. For example, modifications at this position can alter the compound's solubility, permeability across biological membranes, and metabolic stability, all of which are critical factors in drug development.

In addition to its structural versatility, 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile has shown promise in preclinical studies as a lead compound for therapeutic agents. Research has highlighted its potential in modulating inflammatory pathways, making it a candidate for developing treatments against chronic inflammatory diseases. The compound's ability to interact with key inflammatory mediators has been demonstrated through both in vitro and in vivo assays, providing compelling evidence for its therapeutic potential.

The synthesis of 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile has been optimized through multiple synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic methodologies have enabled chemists to produce this compound with high precision, ensuring that it meets the stringent requirements for pharmaceutical applications. Advances in green chemistry have also been leveraged to develop more sustainable synthetic routes, reducing waste and minimizing environmental impact.

The growing interest in natural product-inspired scaffolds has further fueled research into derivatives of 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile. By incorporating elements from natural products into this framework, researchers aim to develop compounds that mimic the bioactivity of known therapeutics while offering improved safety profiles. This approach aligns with the broader trend toward nature-inspired drug discovery, which leverages the rich diversity of biochemical structures found in nature.

Future directions in the study of 3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile include exploring its potential as an intermediate in multi-step syntheses and investigating its role in combinatorial chemistry libraries. The compound's structural features make it an ideal candidate for generating diverse analogs through library synthesis techniques such as split-pool synthesis or parallel synthesis platforms. These libraries can then be screened against various biological targets to identify novel lead compounds with enhanced therapeutic properties.

In conclusion,3-hydroxy-3-(4-methoxynaphthalen-1-yl)propanenitrile (CAS No: 1542445-44-2) represents a fascinating molecule with significant potential in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel bioactive agents targeting various therapeutic areas. As research continues to uncover new applications and synthetic strategies for this compound,it is poised to play an increasingly important role in advancing our understanding of biological systems and developing next-generation therapeutics.